Cas no 33174-74-2 (Benzonitrile,2,2'-dithiobis-)

• Product Name: Benzonitrile,2,2'-dithiobis-
• CAS No: 33174-74-2
• MF: C₁₄H₈N₂S₂
• MW: 268.356719970703
• CID: 294092
• PubChem ID: 385957
• Update Time: 2025-04-19

Benzonitrile,2,2'-dithiobis- Chemical and Physical Properties

Names and Identifiers

• Benzonitrile,2,2'-dithiobis-
• 2-[(2-cyanophenyl)disulfanyl]benzonitrile
• 2,2'-dicyanodiphenyl disulfide
• 2,2'-Disulfandiyl-di-benzonitril
• 2,2'-disulfanediyl-di-benzonitrile
• 2,2'-Dithiodibenzonitrile
• 2.2'-Dicyan-diphenyldisulfid
• Benzonitrile,2,2'-dithiobis
• NSC 677458
• SCHEMBL224653
• 2,2'-Disulfanediyldibenzonitrile
• 2,2'-Dithiobis(benzonitrile)
• 2,2'-Dithio-bis-(benzonitrile)
• FT-0718293
• Bis(2-cyanophenyl)disulfide
• bis(o-cyanophenyl)disulfide
• 33174-74-2
• CHEMBL331737
• 2,2'-dithio-bis(benzonitrile)
• DTXSID30327696
• NSC677458
• NSC-677458

• Inchi： 1S/C14H8N2S2/c15-9-11-5-1-3-7-13(11)17-18-14-8-4-2-6-12(14)10-16/h1-8H
• InChI Key： VPYVSDNWAWBSLU-UHFFFAOYSA-N
• SMILES： S(C1C=CC=CC=1C#N)SC1C=CC=CC=1C#N

Computed Properties

• Exact Mass: 268.01300
• Monoisotopic Mass: 268.013
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 18
• Rotatable Bond Count: 3
• Complexity: 329
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.8
• Topological Polar Surface Area: 98.2A^2

Experimental Properties

• Density: 1.35±0.1 g/cm3 (20 ºC 760 Torr),
• Melting Point: 105-106 ºC (ethanol )
• Solubility: Insuluble (1.2E-3 g/L) (25 ºC),
• PSA: 98.18000
• LogP: 4.22936